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Compound of Interest

Compound Name: 4,7-Dichloroquinoline

Cat. No.: B193633 Get Quote

Essential Safety and Handling Guide for 4,7-
Dichloroquinoline
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate, essential safety and

logistical information for handling 4,7-Dichloroquinoline, including detailed operational and

disposal plans.

Physicochemical and Hazard Data
A clear understanding of the compound's properties is the first step in safe handling.
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Property Value

Appearance Off-white to brown crystalline powder[1]

Molecular Formula C₉H₅Cl₂N[2]

Molecular Weight 198.05 g/mol [2]

CAS Number 86-98-6[1][2]

Boiling Point No data available

Melting Point No data available

Solubility No data available

Flash Point > 93.3 °C (> 200 °F)[3]

Hazard Statements

H315: Causes skin irritation.[2] H317: May

cause an allergic skin reaction.[4] H319: Causes

serious eye irritation.[2] H335: May cause

respiratory irritation.[2][4]

Precautionary Statements

P261: Avoid breathing dust.[2] P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[3][4]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3][4]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are critical to minimize exposure and ensure

personal safety.
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Area of Protection Recommended PPE

Eye/Face

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles.[2][3]

A face shield may be necessary for splash

hazards.

Skin

Chemical-resistant gloves (e.g., butyl rubber,

neoprene).[5] Lab coat or chemical-resistant

coveralls.[6] Closed-toe shoes.[7]

Respiratory

For nuisance exposures, use a NIOSH-

approved P95 or P100 particulate respirator.[2]

For higher concentrations or in poorly ventilated

areas, a supplied-air respirator or a self-

contained breathing apparatus (SCBA) may be

required.[2] Always use respirators and

components tested and approved under

appropriate government standards such as

NIOSH (US) or CEN (EU).[2]

Experimental Workflow for Safe Handling
A systematic approach to handling 4,7-Dichloroquinoline in the laboratory is essential to

mitigate risks. The following diagram outlines the key steps from preparation to disposal.
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Safe Handling Workflow for 4,7-Dichloroquinoline

PreparationHandling

Emergency Response

Waste Disposal
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Prepare Well-Ventilated Work AreaExposure Response

Weigh Solid Compound

Dissolve in Solvent

Spill ContainmentTransfer Solution

Dispose of Solid Waste
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Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4,7-Dichloroquinoline.
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Standard Operating Procedures
Ventilation: Always handle 4,7-Dichloroquinoline in a well-ventilated area, preferably in a

chemical fume hood.[3][4]

Avoid Dust: Minimize the generation of dust when handling the solid form.[1][4]

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[1][4] Contaminated work clothing should not be allowed out of the workplace and

should be laundered separately before reuse.[4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3] Keep

away from incompatible materials such as strong oxidizing agents.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1] Seek medical attention if irritation develops or

persists.[8]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen.[1] Seek medical attention.[2]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with

water and give 2-4 cupfuls of milk or water.[1] Seek immediate medical attention.[1]

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Wearing appropriate PPE, sweep up the solid material, avoiding dust

generation, and place it into a suitable, closed container for disposal.[1][3]

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Characterization: All waste containing 4,7-Dichloroquinoline must be treated as

hazardous waste.
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Solid Waste: Collect solid waste, including contaminated PPE, in a labeled, sealed container.

Liquid Waste: Collect solutions of 4,7-Dichloroquinoline in a labeled, sealed container.

Disposal Method: Dispose of all waste through a licensed professional waste disposal

service.[3] Do not allow the chemical to enter drains.[2][3] One recommended method is to

dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[3] All disposal must be in accordance with local,

state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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